Cas no 109839-21-6 (3-phenylhexane-2,4-dione)

3-phenylhexane-2,4-dione Properties

Names and Identifiers

• 3-phenylhexane-2,4-dione
• CTK0G2302
• 2,4-Hexanedione, 3-phenyl-
• ACMC-20mcma
• 3-Phenyl-hexan-2,4-dion
• AGN-PC-00O9NJ
• SureCN11816937
• 3-phenyl-hexane-2,4-dione
• 3-phenyl-2,4-hexanedione
• CTK0G2302; 2,4-Hexanedione, 3-phenyl-; ACMC-20mcma; 3-Phenyl-hexan-2,4-dion; AGN-PC-00O9NJ; SureCN11816937; 3-phenyl-hexane-2,4-dione; 3-phenyl-2,4-hexanedione;
• DTXSID10551432
• 3-Phenylhexane-2,4-dione
• 109839-21-6
• SCHEMBL11816937
• +Expand

• InChIKey： FVNJJMOXIJNIOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-3-11(14)12(9(2)13)10-7-5-4-6-8-10/h4-8,12H,3H2,1-2H3
• SMILES： CCC(=O)C(C1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.099379685g/mol
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 2.33830
• PSA: 34.14000